Cas no 83400-24-2 (7-Benzothiazolesulfonicacid,6-[2-[1-(2-chloro-5-sulfophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]diazenyl]-2-(ethylsulfonyl)-,sodium salt (1:2))

• Product name: 7-Benzothiazolesulfonicacid,6-[2-[1-(2-chloro-5-sulfophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]diazenyl]-2-(ethylsulfonyl)-,sodium salt (1:2)
• CAS No: 83400-24-2
• MF: C₁₉H₁₄N₅O₉S₄Cl-₂^.₂[Na+]
• MW: 666.03516
• CID: 733174
• PubChem ID: 11970722

7-Benzothiazolesulfonicacid,6-[2-[1-(2-chloro-5-sulfophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]diazenyl]-2-(ethylsulfonyl)-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolesulfonicacid,6-[2-[1-(2-chloro-5-sulfophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]diazenyl]-2-(ethylsulfonyl)-,sodium salt (1:2)
• disodium 6-[[1-(2-chloro-5-sulphonatophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]azo]-2-(ethylsulphonyl)benzothiazole-7-sulphonate
• disodium,6-[[1-(2-chloro-5-sulfonatophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]-2-ethylsulfonyl-1,3-benzothiazole-7-sulfonate
• 83400-24-2
• Disodium 6-((1-(2-chloro-5-sulphonatophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl)azo)-2-(ethylsulphonyl)benzothiazole-7-sulphonate
• NS00059014
• 7-Benzothiazolesulfonicacid,6-[2-[1-(2-chloro-5-sulfophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]diazenyl]-2-(ethylsulfonyl)-,sodium salt(1:2)
• EINECS 280-441-5

• Inchi： InChI=1S/C19H16ClN5O9S4.2Na/c1-3-36(27,28)19-21-12-6-7-13(17(16(12)35-19)38(32,33)34)22-23-15-9(2)24-25(18(15)26)14-8-10(37(29,30)31)4-5-11(14)20;;/h4-8,15H,3H2,1-2H3,(H,29,30,31)(H,32,33,34);;/q;2*+1/p-2
• InChI Key： UMSTXIMOKUXALY-UHFFFAOYSA-L
• SMILES： CCS(=O)(=O)C1=NC2=C(S1)C(=C(C=C2)N=NC3C(=NN(C3=O)C4=C(C=CC(=C4)S(=O)(=O)[O-])Cl)C)S(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 664.915827
• Monoisotopic Mass: 664.915827
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 1300
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 272